Cas no 74168-08-4 (Propanoic acid,2-[3-(4-chlorobenzoyl)-2-methylphenoxy]-)

• Product Name: Propanoic acid,2-[3-(4-chlorobenzoyl)-2-methylphenoxy]-
• CAS No: 74168-08-4
• MF: C₁₇H₁₅ClO₄
• MW: 318.751604318619
• CID: 563943
• PubChem ID: 68922
• Update Time: 2025-08-02

Propanoic acid,2-[3-(4-chlorobenzoyl)-2-methylphenoxy]- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-[3-(4-chlorobenzoyl)-2-methylphenoxy]-
• 2-[3-(4-chlorobenzoyl)-2-methylphenoxy]propanoic acid
• Losmiprofen
• Losmiprofeno
• AKOS040741967
• HY-101642
• CHEMBL2107432
• Losmiprofene
• 2-(3-(4-chlorobenzoyl)-2-methylphenoxy)propanoic acid
• (+/-)-2-((3-(P-CHLOROBENZOYL)-O-TOLYL)OXY)PROPIONIC ACID
• Losmiprofenum
• Propionic acid, 2-(3-(p-chlorobenzoyl)-o-tolyloxy)-
• Losmiprofeno [INN-Spanish]
• Losmiprofen [INN]
• SCHEMBL2110449
• Losmiprofene [INN-French]
• Q27279242
• (+-)-2-((3-(p-Chlorobenzoyl)-o-tolyl)oxy)propionic acid
• 2-(3-(p-Chlorobenzoyl)-o-tolyloxy)propionic acid
• UNII-GRY6X9550R
• Losmiprofenum [INN-Latin]
• GRY6X9550R
• CS-6634
• 74168-08-4
• DTXSID40868287
• BRN 5759532
• NS00122629
• Losmiprofenum (INN-Latin)
• Losmiprofene (INN-French)
• DA-55010
• Losmiprofeno (INN-Spanish)

• Inchi： 1S/C17H15ClO4/c1-10-14(16(19)12-6-8-13(18)9-7-12)4-3-5-15(10)22-11(2)17(20)21/h3-9,11H,1-2H3,(H,20,21)
• InChI Key： JQYJAGNNCNBFRM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC=C(C=1C)OC(C(=O)O)C)=O

Computed Properties

• Exact Mass: 318.06600
• Monoisotopic Mass: 318.0658866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Color/Form: Solid
• Density: 1.3±0.1 g/cm3
• Boiling Point: 469.4±45.0 °C at 760 mmHg
• Flash Point: 237.7±28.7 °C
• PSA: 63.60000
• LogP: 3.73130
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Propanoic acid,2-[3-(4-chlorobenzoyl)-2-methylphenoxy]- Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on Propanoic acid,2-[3-(4-chlorobenzoyl)-2-methylphenoxy]-

Propanoic Acid, 2-[3-(4-Chlorobenzoyl)-2-Methylphenoxy] - A Comprehensive Overview

Propanoic acid, 2-[3-(4-chlorobenzoyl)-2-methylphenoxy], commonly referenced by its CAS number 74168-08-4, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a propanoic acid backbone with a substituted phenoxy group. The presence of the 4-chlorobenzoyl and 2-methyl substituents introduces interesting electronic and steric properties, making it a valuable compound for various applications.

The synthesis of CAS No. 74168-08-4 involves a multi-step process that typically begins with the preparation of the phenoxy intermediate. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. These developments highlight the compound's importance in both academic and industrial settings.

One of the most notable applications of Propanoic acid, 2-[3-(4-chlorobenzoyl)-2-methylphenoxy] is in the field of materials science, particularly in the development of advanced polymers. The compound's ability to form stable ester linkages makes it an ideal candidate for creating high-performance polymer networks. Recent studies have demonstrated its potential in producing biodegradable polymers, which are increasingly sought after in sustainable manufacturing practices.

In addition to its role in polymer chemistry, this compound has shown promise in pharmaceutical research. Its unique structure allows for interactions with various biological systems, making it a potential lead compound for drug development. For instance, studies have indicated that it may possess anti-inflammatory properties, which could be harnessed for therapeutic applications. Ongoing research is focused on optimizing its bioavailability and minimizing potential side effects.

The physical and chemical properties of CAS No. 74168-08-4 are well-documented, with recent studies providing detailed insights into its thermal stability and solubility characteristics. These properties are critical for determining its suitability in different industrial processes. For example, its high thermal stability makes it ideal for applications requiring high-temperature conditions, while its solubility profile influences its compatibility with various solvents used in chemical synthesis.

From an environmental standpoint, understanding the degradation pathways of Propanoic acid, 2-[3-(4-chlorobenzoyl)-2-methylphenoxy] is crucial for assessing its ecological impact. Recent research has identified microbial degradation mechanisms that could facilitate the breakdown of this compound in natural environments. This knowledge is essential for developing strategies to mitigate any potential environmental risks associated with its use.

In conclusion, CAS No. 74168-08-4, or Propanoic acid, 2-[3-(4-chlorobenzoyl)-2-methylphenoxy], stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure continues to inspire innovative research, driving advancements in materials science, pharmaceuticals, and environmental chemistry. As scientific understanding of this compound deepens, it is likely to play an even more prominent role in shaping future technologies and industries.